ethyl 3-[(2,6-dioxocyclohexylidene)methylamino]benzoate

• IUPAC Name: ethyl 3-[(2,6-dioxocyclohexylidene)methylamino]benzoate
• InChI: InChI=1S/C16H17NO4/c1-2-21-16(20)11-5-3-6-12(9-11)17-10-13-14(18)7-4-8-15(13)19/h3,5-6,9-10,17H,2,4,7-8H2,1H3
• InChI Key: OEWOIFZJZMQTBQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC=C2C(=O)CCCC2=O
• Molecular Formula: C16H17NO4
• Molecular Weight: 287.31 g/mol

Description

The compound with the identifier “ethyl 3-[(2,6-dioxocyclohexylidene)methylamino]benzoate” is a chemical entity listed in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production of ethyl 3-[(2,6-dioxocyclohexylidene)methylamino]benzoate would likely involve scaling up the laboratory synthesis methods to larger reactors, ensuring consistent quality and yield. This process would require stringent control of reaction parameters and purification steps to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions

ethyl 3-[(2,6-dioxocyclohexylidene)methylamino]benzoate can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one atom or group in the molecule with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include acids, bases, oxidizing agents, and reducing agents. Reaction conditions such as temperature, pressure, and solvent choice are crucial for achieving the desired transformations.

Major Products Formed

The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxygenated derivatives, while reduction could produce hydrogenated compounds.

Scientific Research Applications

ethyl 3-[(2,6-dioxocyclohexylidene)methylamino]benzoate has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of ethyl 3-[(2,6-dioxocyclohexylidene)methylamino]benzoate involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to ethyl 3-[(2,6-dioxocyclohexylidene)methylamino]benzoate include other chemical entities with comparable structures and properties. Examples include:

4,4’-Difluorobenzophenone: An organic compound used as a precursor to high-performance polymers.

Zoledronic acid: A bisphosphonate used to treat bone-related conditions.

Uniqueness

This compound is unique due to its specific chemical structure and properties, which differentiate it from other similar compounds